Cas no 1780868-99-6 (2-Chlorobenzo[d]oxazole-4-carboxylic acid)

• Product Name: 2-Chlorobenzo[d]oxazole-4-carboxylic acid
• CAS No: 1780868-99-6
• MF: C₈H₄ClNO₃
• MW: 197.575261116028
• CID: 4736774
• Update Time: 2023-08-16

2-Chlorobenzo[d]oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzo[d]oxazole-4-carboxylic acid

• Inchi： 1S/C8H4ClNO3/c9-8-10-6-4(7(11)12)2-1-3-5(6)13-8/h1-3H,(H,11,12)
• InChI Key： RHNKLGPAWZLKCA-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(C(=O)O)=CC=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3